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Compound of Interest |

Compound Name: Algestone acetophenide

CAS No.: 1179-87-9

Cat. No.: B072495
Abstract & Scope

Algestone Acetophenide (Dihydroxyprogesterone acetophenide, DHPA) is a synthetic
progestin utilized extensively in contraceptive research and estrus synchronization.[1][2][3] Its
high lipophilicity (LogP ~4.6) and negligible aqueous solubility present significant challenges for
experimental handling. This guide provides validated protocols for preparing stable stock
solutions for in vitro cellular assays and in vivo depot formulations, ensuring bioavailability and
reproducibility.

Chemical Profile & Physicochemical Properties[2][3]
[4][5]1[6][7]

Understanding the solute's properties is the first step in successful formulation.
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Property Data Relevance to Protocol
Verification of identity.[1][3][4]
CAS Number 24356-94-3 5]
. Calculation of Molar (M)
Molecular Weight 448.59 g/mol )
concentrations.[4]
Hydrophobic steroid ester
Formula C29H3604
structure.
B Insoluble. Requires organic co-
Solubility (Water) < 0.1 mg/mL . .
solvents or oil vehicles.[4]
. Primary solvent for in vitro
Solubility (DMSO) ~20 mg/mL
stocks.
Alternative solvent; volatile,
Solubility (Ethanol) ~25 mg/mL risk of concentration change.
[1]
Requires Benzyl Benzoate as
Solubility (Oils) Soluble a solubilizer for high

concentrations.

Stability

Light Sensitive

Store in amber vials.

Decision Framework: Solvent Selection

The choice of solvent system is dictated strictly by the downstream application. Do not use

DMSO for in vivo injections if a slow-release depot effect is required.[1][4][5]
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Algestone Acetophenide
(Dry Powder)

Intended Application?

Assay Screening

Pharmacokinetics/Efficacy

In Vitro / Cell Culture In Vivo / Animal Model

Alternative

Preferred Required for Depot

DMSO Stock (10-20 mM) Ethanol Stock Oil Depot Formulation
Target: High Solubility Target: Volatile Carrier (Castor Oil + Benzyl Benzoate)

Dilute into Media IM Injection

(Final DMSO < 0.1%) (Sustained Release)

Click to download full resolution via product page

Figure 1: Decision tree for selecting the appropriate solvent vehicle based on experimental
endpoint.[1][4][5]

Protocol A: Preparation of In Vitro Stock Solution
(DMSO)

Target Concentration: 10 mM (Standard Stock) Volume: 1 mL Storage: -20°C (Stable for 1
month)

Reagents & Equipment[1][8]

o Algestone Acetophenide (Purity >98%)[1][4][5][6]

o Dimethyl Sulfoxide (DMSO), anhydrous, cell-culture grade (=99.9%)[1][4][5]
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e Amber glass HPLC vials (2 mL) with PTFE-lined caps[1][4][5]
» Analytical balance (readability 0.01 mg)[1][4][5]

e Vortex mixer[1][4]

Step-by-Step Procedure

e Calculate Mass: To prepare 1 mL of a 10 mM solution:

Practical Tip: It is difficult to weigh exactly 4.49 mg. Weigh approximately 4.5-5.0 mg and
adjust the DMSO volume to achieve exactly 10 mM.

» Weighing:
o Tare the amber glass vial.

o Weigh ~4.5 mg of Algestone Acetophenide directly into the vial. Record exact mass
(e.0.,

).[11[4]
e Volume Adjustment: Calculate the required DMSO volume (

) for the recorded mass:

Example: If

[1]141[5]

e Dissolution:
o Add the calculated volume of anhydrous DMSO.
o Vortex vigorously for 30—60 seconds.

o QC Check: Inspect against light. The solution must be perfectly clear. If particles persist,
sonicate for 5 minutes at room temperature.
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» Aliquoting & Storage:
o Aliquot into smaller volumes (e.g., 50 pL) to avoid freeze-thaw cycles.
o Store at -20°C.

o Usage: When dosing cells, dilute at least 1:1000 into media to keep DMSO concentration
< 0.1% to avoid solvent toxicity.

Protocol B: Preparation of In Vivo Oil Depot
Formulation

Application: Intramuscular (IM) injection for sustained release (14—-30 days).[1][4] Vehicle:
Benzyl Benzoate / Castor Oil (40:60 v/v).[4] Rationale: Algestone Acetophenide is practically
insoluble in pure vegetable oils.[4] Benzyl benzoate acts as a solubilizer and viscosity reducer,
while castor oil provides the depot matrix.

Reagents

o Algestone Acetophenide[1][2][3][4][5][7][8][9][10]

e Benzyl Benzoate (USP/Ph.Eur grade)[1][4][5]

e Castor Oil (Refined, USP/Ph.Eur grade)[1]

e Benzyl Alcohol (Optional, 1-2% v/v as preservative/anesthetic)[1][4][5]
e 0.22 um Hydrophobic PTFE Syringe Filter[1][4]

o Sterile glass vial (sealed)

Workflow Diagram

2. Dissolve in » | 3.Add Castor Oil (60%) ) 4. Heat (40-50°C) 5. Sterile Filter
Benzyl Benzoate (40%) = & Mix to Clarify (0.22 ym PTFE)

1. Weigh DHPA Powder >

Click to download full resolution via product page
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Figure 2: Formulation workflow for creating a sterile, oil-based injectable solution.

Step-by-Step Procedure (Example: 10 mL Batch at 150
mg/mL)

e Vehicle Preparation (Pre-Mix):
o Combine 4 mL of Benzyl Benzoate and 6 mL of Castor Oil.
o Vortex to mix thoroughly.

e Solubilization:

[¢]

Weigh 1500 mg (1.5 g) of Algestone Acetophenide into a depyrogenated glass beaker.

o

Add approx. 70% of the final vehicle volume (approx. 7 mL of the BB/Castor Oil mix).

o

Critical Step: Add a magnetic stir bar and heat gently to 40-50°C while stirring. The heat is
necessary to drive the steroid into the oil phase efficiently.

o

Stir until completely dissolved (clear, yellow oil).
¢ Final Volume Adjustment:

o Transfer the solution to a volumetric cylinder (or use weight if density is known; density of
this mix is ~1.02 g/mL).

o Add the remaining vehicle to bring the total volume to 10 mL.
o Stir for an additional 5 minutes.

« Sterilization:
o Oil formulations are viscous and difficult to filter.

o Use a 0.22 um PTFE (Hydrophobic) syringe filter.[4]
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o Tip: Warm the oil to 37°C immediately before filtration to lower viscosity and reduce back-
pressure.[4][5]

o Filter directly into a sterile, crimp-sealed vial.

Quality Control & Stability

Test Method Acceptance Criteria

Clear, pale yellow solution.[1]
Visual Inspection Lamp/White Background [4][5] No particulate matter or

precipitation.

In Vitro stocks: Should form a
cloudy suspension immediately

Precipitation Check Dilution Test (1:10 in water) _ _ o
(confirms high hydrophobicity).

[4]

> 98% peak area.[1][4][5][6] No

Purity/Stability HPLC-UV (240-250 nm) )
degradation peaks >0.5%.

Important Note on Aqueous Dilution: When adding the DMSO stock to cell culture media, do
not add the stock to a static volume of media.

» Correct: Vortex the media while slowly piping the DMSO stock into the vortex cone.

o Why? This prevents local high concentrations of DMSO that cause the steroid to "crash out"
(precipitate) before it can disperse.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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